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Compound of Interest

Compound Name: D-517 hydrochloride

CAS No.: 1794-55-4

Cat. No.: B583376

Get Quote

Executive Summary & Chemical Identity
This guide outlines the mandatory disposal and handling procedures for D-517 Hydrochloride
(CAS: 1794-55-4).[1][2][3] Also known as Verapamil Impurity I or Verapamil Related Compound

B, this substance is a bioactive nitrile-containing pharmaceutical intermediate.[1][2]

Unlike generic laboratory salts, D-517 HCl poses specific pharmacological risks (calcium

channel blockade potential) and chemical hazards (nitrile functionality).[1][2][3] Disposal must

ensure complete thermal destruction to prevent environmental bio-accumulation or accidental

cardiovascular exposure.[3]

Physicochemical Profile for Waste Classification
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Property Data Relevance to Disposal

Chemical Name

2-(3,4-dimethoxyphenyl)-2-[2-

[2-(3,4-dimethoxyphenyl)ethyl-

methylamino]ethyl]-3-

methylbutanenitrile;hydrochlori

de

Complex organic structure

requires high-temp

incineration.[1][2][3]

Molecular Formula C₂₆H₃₇ClN₂O₄

Contains Chlorine

(Halogenated waste stream).

[1][2][3]

Molecular Weight 477.0 g/mol
Heavy organic molecule; non-

volatile.[2]

Solubility
Soluble in Methanol, DMSO,

Water

Spills can be cleaned with

aqueous/organic solvents.[2]

Hazard Class Acute Tox. 4 (Oral); Irritant

H302: Harmful if swallowed.[1]

[2][3] Treat as Potent

Compound.[4]

The Scientific Rationale: Why Standard Disposal
Fails
Do not treat D-517 HCl as a standard inorganic salt. Many researchers mistakenly categorize

"hydrochlorides" as benign salts suitable for drain disposal.[1][2] This is a critical error for D-

517 HCl for two reasons:

Pharmacological Potency: As a structural analog to Verapamil, D-517 retains bioactive motifs

capable of interacting with L-type calcium channels.[1][2][3] Release into municipal water

systems poses a risk to aquatic life and downstream water quality [1].[3]

Chemical Stability: The nitrile group (C≡N) and the ether linkages in the dimethoxybenzene

rings render the molecule resistant to standard hydrolysis.[3] Simple dilution does not

degrade the toxicophore.
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Therefore, the only validated disposal method is High-Temperature Incineration (HTI) at

>1000°C.[1][2][3]

Operational Disposal Workflows
Protocol A: Solid Waste (Pure Substance)
Applicable to: Expired reference standards, weighing boat residues, and bulk powder.[1][2][3]

Segregation: Do not mix with general trash. Isolate in a dedicated solid waste container

labeled "Toxic Organic Solid."[3]

Primary Containment: Place the substance in a screw-top high-density polyethylene (HDPE)

or glass jar.

Labeling: Affix a hazardous waste label detailing:

Constituents: D-517 Hydrochloride (100%).[1][2][3]

Hazard Checkbox: Toxic, Irritant.[5]

Note: "Contains Organic Nitrile & Chloride."

Disposal Stream: Route to High-Temperature Incineration.

Protocol B: Liquid Waste (Stock Solutions & HPLC
Effluent)
Applicable to: DMSO/Methanol stock solutions, HPLC mobile phases.[1][2][3]

Solvent Compatibility Check:

Scenario 1 (Methanol/DMSO Stocks): Because D-517 HCl contains a chloride ion, strict

EHS protocols often categorize it as Halogenated Organic Waste.[1][2][3] Even if the

solvent (e.g., Methanol) is non-halogenated, the solute introduces halogens.[2][3]

Scenario 2 (Aqueous/Buffer Solutions): Collect in "Aqueous Toxic" waste streams.
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Neutralization (Prohibited): Do not attempt to chemically neutralize the nitrile group with

bleach or acids in the lab; this can generate toxic byproducts.[3]

Container: Use amber glass or chemically resistant HDPE carboys.

Final Path: Commercial incineration with flue gas scrubbing (to capture HCl gas generated

during burning).[2][3]

Protocol C: Spill Cleanup & Decontamination
Immediate Action Plan for Benchtop Spills.

PPE: Nitrile gloves (double-gloved recommended), safety goggles, lab coat.[2][3]

Containment: Cover spill with an absorbent pad.

Solubilization: If solid, dampen the pad with Methanol (D-517 is highly soluble in MeOH) to

ensure complete pickup.[2][3] Do not use water alone, as it may spread the hydrophobic

organic moiety if not fully dissolved.

Surface Decontamination: Wipe the surface three times with methanol-soaked wipes,

followed by a soap-and-water rinse.[1][2][3]

Waste: Dispose of all pads and gloves as Solid Hazardous Waste (Protocol A).

Decision Matrix: Waste Segregation Logic
The following diagram illustrates the logical flow for segregating D-517 HCl waste to ensure

compliance with halogenated waste protocols.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.caymanchem.com/product/21115/verubecestat
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LMA14SN2Y1
https://www.caymanchem.com/product/21115/verubecestat
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LMA14SN2Y1
https://www.caymanchem.com/product/21115/verubecestat
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LMA14SN2Y1
https://www.caymanchem.com/product/21115/verubecestat
https://pubchem.ncbi.nlm.nih.gov/compound/D-517-hydrochloride
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LMA14SN2Y1
https://www.caymanchem.com/product/21115/verubecestat
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583376?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


D-517 HCl Waste Generated

Physical State?

Solid / Powder Liquid / SolutionTrace (Wipes/PPE)

Stream A: Solid Toxic Waste
(Incineration)

Double Bag

Solvent Type?

Seal in HDPE

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, DMSO, Water)

Stream B: Halogenated Liquid Waste
(Incineration + Scrubbing)

Contains >1% D-517 HCl?

Yes (Treat as Halogen Source)

Stream C: Non-Halogenated Organic Waste
(High BTU Recovery)

No (Trace levels)

Click to download full resolution via product page
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Figure 1: Waste segregation logic for D-517 Hydrochloride. Note that high concentrations in

non-halogenated solvents may still require "Halogenated" classification due to the chloride

content of the salt.

Regulatory & Safety References
Critical Warning: D-517 HCl is a research chemical.[1][2][3] In the absence of a specific FDA-

approved disposal monograph, it defaults to the highest standard of care for bioactive organic

chlorides.[2]

National Center for Biotechnology Information (2026).PubChem Compound Summary for

CID 71315155, D-517 hydrochloride. Retrieved from [Link][1][2][3]

Reference for chemical structure, molecular weight, and acute toxicity warnings (H302).[2]

[3]

Reference for general handling of Verapamil-class impurities and GHS classification.

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Orientation Manual. Retrieved from [Link]

Reference for definition of P-listed and U-listed waste equivalents for pharmaceutical

research.

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard

(HCS). Retrieved from [Link][1][2][3]

Standard for labeling and MSDS management in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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